Cas no 5186-50-5 (N,N'-di(1,3-thiazol-2-yl)benzene-1,4-dicarboxamide)

• Product Name: N,N'-di(1,3-thiazol-2-yl)benzene-1,4-dicarboxamide
• CAS No: 5186-50-5
• MF: C₁₄H₁₀N₄O₂S₂
• MW: 330.384799480438
• CID: 1574931
• PubChem ID: 247231
• Update Time: 2025-04-21

N,N'-di(1,3-thiazol-2-yl)benzene-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N'-di(1,3-thiazol-2-yl)benzene-1,4-dicarboxamide
• 1,4-benzenedicarboxamide, N~1~,N~4~-di-2-thiazolyl-
• N1,N4-di(thiazol-2-yl)terephthalamide
• DTXSID70966189
• N~1~,N~4~-Di(1,3-thiazol-2-yl)terephthalamide
• NSC61616
• Cambridge id 5186505
• 1-N,4-N-bis(1,3-thiazol-2-yl)benzene-1,4-dicarboxamide
• N~1~,N~4~-Bis(1,3-thiazol-2-yl)benzene-1,4-dicarboxamide
• 5186-50-5
• N,N'-di-1,3-thiazol-2-ylterephthalamide
• NCIOpen2_007944
• Oprea1_701003
• CHEMBL240762
• N1,N4-BIS(1,3-THIAZOL-2-YL)BENZENE-1,4-DICARBOXAMIDE
• AB00075029-01
• AKOS001399568
• NSC-61616
• STL257218

• Inchi： 1S/C14H10N4O2S2/c19-11(17-13-15-5-7-21-13)9-1-2-10(4-3-9)12(20)18-14-16-6-8-22-14/h1-8H,(H,15,17,19)(H,16,18,20)
• InChI Key： BMLGEWZBPOSRMC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C=CC(C(NC2=NC=CS2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 330.0247
• Monoisotopic Mass: 330.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.554
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.77
• PSA: 83.98
• LogP: 0.59070